2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H25BO2/c1-12(2)13(3,4)16-14(15-12)10-11-8-6-5-7-9-11/h11H,5-10H2,1-4H3
• InChI Key: JSDLPZMWGFPYEU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)CC2CCCCC2
• Molecular Formula: C13H25BO2
• DSSTOX Substance ID: DTXSID70560141
• Molecular Weight: 224.15 g/mol
• CAS No.: 123706-53-6

Description

2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an organoboron compound that has gained attention in the field of organic chemistry due to its unique structure and reactivity. This compound features a cyclohexylmethyl group attached to a dioxaborolane ring, making it a versatile reagent in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of cyclohexylmethyl bromide with bis(pinacolato)diboron in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and improves the overall yield and purity of the product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form boronic acids or boronate esters.

Reduction: It can be reduced to form borohydrides.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dioxaborolane ring is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium perborate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines, alcohols, and thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Boronic acids or boronate esters.

Reduction: Borohydrides.

Substitution: Various substituted dioxaborolane derivatives.

Scientific Research Applications

2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.

Biology: The compound is used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

Medicine: It is employed in the development of boron-containing drugs for cancer therapy and other medical applications.

Industry: The compound is used in the production of advanced materials, such as polymers and electronic components.

Mechanism of Action

The mechanism of action of 2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the formation of a boron-carbon bond through a palladium-catalyzed cross-coupling reaction. The palladium catalyst facilitates the oxidative addition of the boron reagent to the organic substrate, followed by transmetalation and reductive elimination steps to form the desired product. The molecular targets and pathways involved in these reactions are primarily related to the activation and functionalization of carbon-boron bonds.

Comparison with Similar Compounds

Similar Compounds

Cyclohexylboronic acid: Similar in structure but lacks the dioxaborolane ring.

Pinacolborane: Contains a boron atom bonded to a pinacol group, similar reactivity in cross-coupling reactions.

Bis(pinacolato)diboron: A precursor in the synthesis of various boron-containing compounds.

Uniqueness

2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is unique due to its combination of a cyclohexylmethyl group and a dioxaborolane ring, which imparts distinct reactivity and stability. This makes it a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon bonds through cross-coupling reactions.

Biological Activity

2-(cyclohexylmethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 123706-53-6) is an organoboron compound that has garnered attention for its unique reactivity and potential applications in medicinal chemistry and organic synthesis. This article explores its biological activity, including mechanisms of action, applications in drug development, and relevant case studies.

• Molecular Formula : C13H25BO2
• Molecular Weight : 224.15 g/mol
• Structure : The compound features a dioxaborolane ring with a cyclohexylmethyl substituent, contributing to its stability and reactivity in various chemical environments.

The biological activity of this compound is primarily associated with its role as a reagent in cross-coupling reactions and its potential as a boron-containing drug. The mechanism involves the formation of boron-carbon bonds through palladium-catalyzed reactions. This reactivity allows for the synthesis of complex organic molecules that can interact with biological targets.

Applications in Drug Development

• Antibacterial Agents : Research indicates that compounds similar to this compound are being explored as inhibitors of bacterial enzymes such as LpxC in Gram-negative bacteria. These inhibitors can disrupt lipid A biosynthesis, essential for bacterial survival .
• Cancer Therapy : The compound's boron atom can be utilized in boron neutron capture therapy (BNCT), where it selectively targets tumor cells for destruction upon neutron irradiation. This approach is particularly promising for treating certain types of cancers.
• Synthesis of Biologically Active Molecules : It serves as a versatile reagent in the synthesis of various pharmaceuticals and agrochemicals due to its ability to form stable carbon-boron bonds .

Case Studies and Research Findings

Several studies have highlighted the biological activity and potential therapeutic applications of this compound:

• Study on LpxC Inhibition : A study demonstrated that derivatives of dioxaborolane compounds exhibit significant inhibition of LpxC activity in Pseudomonas aeruginosa, leading to a prolonged post-antibiotic effect (PAE). This suggests that the compound may contribute to developing new antibacterial therapies .
• Boron Compounds in Cancer Treatment : Research has shown that organoboron compounds like this compound can enhance the efficacy of chemotherapeutic agents by improving their pharmacokinetic properties and targeting capabilities .

Data Table: Comparison of Biological Activities

Compound Name	Target	Activity Level	Reference
This compound	LpxC (Gram-negative bacteria)	High
Boron-containing compounds	Tumor cells	Moderate
Analog compounds	Various enzymes	Variable

Synthesis routes and methods

Procedure details

62.9 ml of cyclohexylmethyl bromide are slowly added dropwise to 12.0 g of magnesium and 200 ml of diethyl ether. After the magnesium has dissolved, the solution of the Grignard compound is added dropwise to a solution of 50.3 ml of trimethyl borate in 100 ml of diethyl ether which has been precooled to -78° C. in such a way that the temperature does not rise above -55° C., and the mixture is then stirred at R.T. for 2 h. Then, while cooling in ice, 113 ml of 40% strength H2SO4 are added in such a way that the internal temperature does not rise above 25° C. 53.2 g of pinacol in 100 ml of diethyl ether are now poured in, and the diethyl ether together with the biproduct methanol are removed in a rotary evaporator. The pH is then adjusted with NaHCO3 to 8, the mixture is extracted 3 times with 200 ml of MTB, the organic phase is dried over Na2SO4, the solvent is removed in vacuo, and the residue is distilled under high vacuum. 49.7 g of the title compound are obtained as a colorless oil. ##EQU5##